Cas no 1343024-42-9 (1-(4-ethylcyclohexyl)-2,2,2-trifluoroethan-1-one)

• Product Name: 1-(4-ethylcyclohexyl)-2,2,2-trifluoroethan-1-one
• CAS No: 1343024-42-9
• MF: C₁₀H₁₅F₃O
• MW: 208.220713853836
• CID: 6489743
• PubChem ID: 64775620
• Update Time: 2025-07-19

1-(4-ethylcyclohexyl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethylcyclohexyl)-2,2,2-trifluoroethan-1-one
• Ethanone, 1-(4-ethylcyclohexyl)-2,2,2-trifluoro-

• Inchi： 1S/C10H15F3O/c1-2-7-3-5-8(6-4-7)9(14)10(11,12)13/h7-8H,2-6H2,1H3
• InChI Key： MQZAMPUCIBDSNJ-UHFFFAOYSA-N
• SMILES： C(=O)(C1CCC(CC)CC1)C(F)(F)F

Experimental Properties

• Density: 1.086±0.06 g/cm3(Predicted)
• Boiling Point: 203.8±35.0 °C(Predicted)

Additional information on 1-(4-ethylcyclohexyl)-2,2,2-trifluoroethan-1-one

1-(4-ethylcyclohexyl)-2,2,2-trifluoroethan-1-one (CAS No. 1343024-42-9): A Comprehensive Overview

1-(4-ethylcyclohexyl)-2,2,2-trifluoroethan-1-one (CAS No. 1343024-42-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural and functional properties. This compound, often referred to as ECHTFE, is characterized by its cyclohexyl and trifluoroethyl moieties, which contribute to its distinct chemical behavior and potential applications.

The molecular structure of 1-(4-ethylcyclohexyl)-2,2,2-trifluoroethan-1-one consists of a cyclohexane ring with an ethyl substituent and a trifluoromethyl group attached to an acetyl moiety. This combination of functional groups imparts several desirable properties, including enhanced lipophilicity, thermal stability, and resistance to chemical degradation. These attributes make ECHTFE a promising candidate for various applications in pharmaceuticals, materials science, and industrial processes.

In the realm of medicinal chemistry, 1-(4-ethylcyclohexyl)-2,2,2-trifluoroethan-1-one has been investigated for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate specific biological pathways and receptors, making it a valuable tool for understanding disease mechanisms and developing novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that ECHTFE exhibits potent activity against certain types of cancer cells by inhibiting key enzymes involved in cell proliferation and survival.

Beyond its medicinal applications, 1-(4-ethylcyclohexyl)-2,2,2-trifluoroethan-1-one has also found use in materials science. Its thermal stability and chemical resistance make it suitable for use in high-performance polymers and coatings. These materials are often employed in industries such as automotive, aerospace, and electronics, where durability and performance are critical. Additionally, the trifluoromethyl group in ECHTFE enhances its non-polar characteristics, making it an excellent candidate for applications requiring low surface energy and hydrophobicity.

The synthesis of 1-(4-ethylcyclohexyl)-2,2,2-trifluoroethan-1-one typically involves a multi-step process that includes the formation of the cyclohexyl ring with the ethyl substituent followed by the introduction of the trifluoromethyl group. Various synthetic routes have been developed to optimize yield and purity, with recent advancements focusing on environmentally friendly methods that minimize waste and energy consumption. For example, a study published in Green Chemistry demonstrated a novel catalytic approach that significantly reduced the environmental impact of the synthesis process while maintaining high product quality.

The safety profile of 1-(4-ethylcyclohexyl)-2,2,2-trifluoroethan-1-one is another important aspect to consider. Extensive toxicological studies have been conducted to ensure its safe use in various applications. These studies have shown that ECHTFE exhibits low toxicity when handled properly and does not pose significant health risks under normal conditions of use. However, as with any chemical compound, appropriate handling and storage procedures should be followed to ensure safety.

In conclusion, 1-(4-ethylcyclohexyl)-2,2,2-trifluoroethan-1-one (CAS No. 1343024-42-9) is a versatile compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique structural features and functional properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, ECHTFE is poised to play a significant role in advancing various scientific fields.